Cas no 7770-93-6 (Thiazolium, 3-[(4-amino-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride)
7770-93-6 structure
Product Name:Thiazolium, 3-[(4-amino-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride
CAS No:7770-93-6
MF:C11H15ClN4OS
MW:286.780999422073
CID:1003130
PubChem ID:71751247
Update Time:2025-04-20
Thiazolium, 3-[(4-amino-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride Chemical and Physical Properties
Names and Identifiers
-
- Thiazolium, 3-[(4-amino-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride
- 2´-Nor Thiamine
- 2?-Nor Thiamine
- 2-[3-[(4-aminopyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol,chloride
- 2'-Nor ThiaMine
- 2'-Demethylthiamine
- 2'-METHYLBIPHENYL-4-CARBALDEHYDE
- 7770-93-6
- DTXSID20858227
- 3-[(4-Aminopyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium chloride
- CS-0166203
- FT-0673144
- 3-((4-aminopyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride? (Vitamin Impurity
- 3-((4-Aminopyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride
- 2-[3-[(4-aminopyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;chloride
-
- Inchi: 1S/C11H15N4OS.ClH/c1-8-10(2-3-16)17-7-15(8)5-9-4-13-6-14-11(9)12;/h4,6-7,16H,2-3,5H2,1H3,(H2,12,13,14);1H/q+1;/p-1
- InChI Key: YSZJAYGOPKFTGQ-UHFFFAOYSA-M
- SMILES: [Cl-].S1C=[N+](CC2=CN=CN=C2N)C(C)=C1CCO
Computed Properties
- Exact Mass: 286.06600
- Monoisotopic Mass: 286.0655100g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 104.88000
- LogP: -2.76660
Thiazolium, 3-[(4-amino-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
7770-93-6 (Thiazolium, 3-[(4-amino-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride) Related Products
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